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Overview of Antibacterial Agent 157

"Antibacterial agent 157" is a synthetic compound with specific fungicidal activity. The table below

summarizes its key characteristics based on current literature [1] [2].

Property Description

CAS Number 2573134-85-5 [1] [2]
Molecular Formula C26H23BrFaN20s3 [1] [2]
Molecular Weight 567.37 g/mol [1] [2]

Primary Stated Activity Fungicidal agent [1] [2]
Research Application Management of gray mold resistance caused by Botrytis cinerea [2]

Proposed Mechanism Influences protein synthesis in Botrytis cinerea [1] [2]

Comparison with Other Antibacterial Agents
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For benchmarking, the table below outlines the mechanisms and experimental data available for other
antibacterial agents mentioned in the search results. This highlights the type of data needed for a

comprehensive comparison.

Target Mechanism of

Agent Class . . Key Experimental Data
Organism Action

Antibacterial Synthetic Botrytis Influences fungal No publicly available

agent 157 fungicide cinerea protein synthesis [1]  quantitative data on efficacy
(Fungus) [2] (e.g., MIC) found.

| Vanillin | Natural phenolic aldehyde | E. coli O157:H7 (Bacteria) | Damages bacterial cell membrane;
disrupts energy metabolism (TCA cycle, oxidative phosphorylation) [3] | MIC: 2 mg/mL [3]. Methods:
Microdilution, SEM, transcriptome analysis [3]. | | Garlic Powder | Natural extract | E. coli O-157,
Salmonella, MRSA [4] | Not fully elucidated; water-soluble components show activity [4] | Efficacy: 1%
solution eradicated 1076-7 CFU/mL E. coli O-157 in 24 hours [4]. |

Experimental Design for Benchmarking

To objectively benchmark "Antibacterial agent 157," the following experimental protocols, adapted from

studies on other agents, are recommended.

¢ Minimum Inhibitory Concentration (MIC) Determination

o Objective: Determine the lowest concentration that inhibits visible growth of the target
microorganism.

o Core Protocol: Use the broth microdilution method as per guidelines [5]. Prepare serial
dilutions of the agent in a culture broth (e.g., LB medium) within 96-well plates. Inoculate each
well with a standardized microbial suspension (e.g., 1.0 x 106 CFU/mL). After incubation (e.qg.,
37°C for 24h), the MIC is the lowest concentration with no growth [3].

o Investigating Mechanism of Action

o Objective: Elucidate how the agent exerts its antibacterial effect.
o Core Methods:
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= Scanning Electron Microscopy (SEM): Treat bacteria, fix with glutaraldehyde,
dehydrate with ethanol, and observe. This reveals physical damage to cell membranes
[3].

= Transcriptome Analysis: Treat bacteria and use RNA sequencing to analyze gene
expression changes. This identifies affected pathways (e.g., membrane formation, energy
metabolism) [3].

Pathways and Workflow Visualization

Based on the mechanisms described for vanillin, here is a generalized diagram of how a natural antibacterial
agent can disrupt bacterial function. This serves as a conceptual model for the kind of pathway that could be

investigated for "Antibacterial agent 157."
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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